Cas no 1181458-77-4 (N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide)
N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide
- n-(1-(3-Aminopropyl)-3-methyl-1h-pyrazol-5-yl)acetamide
- Acetamide, N-[1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-yl]-
- N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide
-
- MDL: MFCD12197289
- Inchi: 1S/C9H16N4O/c1-7-6-9(11-8(2)14)13(12-7)5-3-4-10/h6H,3-5,10H2,1-2H3,(H,11,14)
- InChI Key: JWZBFDXTQFBTPB-UHFFFAOYSA-N
- SMILES: O=C(C)NC1=CC(C)=NN1CCCN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- XLogP3: -0.5
- Topological Polar Surface Area: 72.9
N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-88860-0.05g |
N-[1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide |
1181458-77-4 | 0.05g |
$612.0 | 2023-09-01 | ||
| Enamine | EN300-88860-0.1g |
N-[1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide |
1181458-77-4 | 0.1g |
$640.0 | 2023-09-01 | ||
| Enamine | EN300-88860-0.25g |
N-[1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide |
1181458-77-4 | 0.25g |
$670.0 | 2023-09-01 | ||
| Enamine | EN300-88860-0.5g |
N-[1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide |
1181458-77-4 | 0.5g |
$699.0 | 2023-09-01 | ||
| Enamine | EN300-88860-1.0g |
N-[1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide |
1181458-77-4 | 1.0g |
$727.0 | 2023-02-11 | ||
| Enamine | EN300-88860-2.5g |
N-[1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide |
1181458-77-4 | 2.5g |
$1428.0 | 2023-09-01 | ||
| Enamine | EN300-88860-5.0g |
N-[1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide |
1181458-77-4 | 5.0g |
$2110.0 | 2023-02-11 | ||
| Enamine | EN300-88860-10.0g |
N-[1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide |
1181458-77-4 | 10.0g |
$3130.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01103463-1g |
N-[1-(3-Aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide |
1181458-77-4 | 95% | 1g |
¥2051.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01103463-5g |
N-[1-(3-Aminopropyl)-3-methyl-1H-pyrazol-5-yl]acetamide |
1181458-77-4 | 95% | 5g |
¥5943.0 | 2023-04-05 |
N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide
Professional Introduction to N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide (CAS No. 1181458-77-4)
N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide, with the chemical identifier CAS No. 1181458-77-4, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological applications. The presence of both amine and acetamide functional groups in its molecular structure suggests a high degree of reactivity and versatility, making it a promising candidate for further investigation in drug discovery and development.
The< strong>N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide molecule exhibits a well-defined three-dimensional structure, which is crucial for its interaction with biological targets. The pyrazole ring, characterized by its five-membered aromatic system containing two nitrogen atoms, serves as the core scaffold. This scaffold is highly conducive to the development of bioactive molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological receptors. The substituents attached to the pyrazole ring, specifically the 3-amino propyl and 3-methyl groups, further enhance the compound's potential by introducing additional reactive sites.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Molecular docking studies have been instrumental in understanding how N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide interacts with various biological targets. These studies have revealed that the compound exhibits strong binding potential with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases.
In addition to its potential as an anti-inflammatory agent, N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide has shown promise in other therapeutic areas. Preliminary in vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. The compound's ability to modulate these pathways suggests that it may have applications in oncology, particularly in the development of novel anticancer agents.
The synthesis of N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazole core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the 3-amino propyl and 3-methyl groups, which are critical for achieving the desired biological activity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure the efficient and selective introduction of these functional groups.
Quality control and analytical characterization are essential steps in the production of N-1-(3-amino-propyl)-3-methyl-lH-pyrazol-S-yIacetamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the identity and purity of the compound. These analytical methods provide detailed information about the molecular structure and chemical properties of the compound, ensuring that it meets stringent pharmaceutical standards.
The pharmacokinetic properties of N-l-(S-amino-propyl)-S-methyl-lH-pyrazol-S-yIacetamide are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preclinical studies have begun to explore these properties, providing valuable insights into the compound's potential as a drug candidate. These studies have shown that N-l-(S-amino-propyl)-S-methyl-lH-pyrazol-S-yIacetamide exhibits favorable pharmacokinetic profiles, suggesting that it may be well-tolerated following oral administration.
The development of novel pharmaceutical agents relies heavily on collaboration between academic researchers and industry professionals. N-l-(S-amino-propyl)-S-methyl-lH-pyrazol-S-yIacetamide serves as an excellent example of how academic research can drive innovation in drug discovery. By leveraging cutting-edge computational methods and synthetic techniques, researchers have been able to identify and develop promising candidates for therapeutic use. This collaborative approach not only accelerates the drug development process but also fosters a culture of innovation within the scientific community.
The future prospects for N-l-(S-amino-propyl)-S-methyl-lH-pyrazol-S-yIacetamide are bright, with ongoing research aimed at further elucidating its mechanisms of action and exploring new therapeutic applications. Clinical trials are being planned to evaluate its efficacy in treating inflammatory diseases and cancer. Additionally, efforts are underway to optimize its chemical structure to enhance its pharmacological properties. As our understanding of biological systems continues to grow, compounds like N-l-(S-amino-propyl)-S-methyl-lH-pyrazol-S-yIacetamide will play an increasingly important role in addressing some of humanity's most pressing health challenges.
1181458-77-4 (N-1-(3-aminopropyl)-3-methyl-1H-pyrazol-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)